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Caffeic Acid Methyl Ester Caffeic Acid Methyl Ester Methyl caffeate is an alkyl caffeate ester formed by the formal condensation of caffeic acid with methyl alcohol. It is an alkyl caffeate ester and a methyl ester.
Brand Name: Vulcanchem
CAS No.: 67667-67-8
VCID: VC0142706
InChI: InChI=1S/C10H10O4/c1-14-10(13)5-3-7-2-4-8(11)9(12)6-7/h2-6,11-12H,1H3/b5-3+
SMILES: COC(=O)C=CC1=CC(=C(C=C1)O)O
Molecular Formula: C10H10O4
Molecular Weight: 194.18 g/mol

Caffeic Acid Methyl Ester

CAS No.: 67667-67-8

Reference Standards

VCID: VC0142706

Molecular Formula: C10H10O4

Molecular Weight: 194.18 g/mol

Caffeic Acid Methyl Ester - 67667-67-8

CAS No. 67667-67-8
Product Name Caffeic Acid Methyl Ester
Molecular Formula C10H10O4
Molecular Weight 194.18 g/mol
IUPAC Name methyl (E)-3-(3,4-dihydroxyphenyl)prop-2-enoate
Standard InChI InChI=1S/C10H10O4/c1-14-10(13)5-3-7-2-4-8(11)9(12)6-7/h2-6,11-12H,1H3/b5-3+
Standard InChIKey OCNYGKNIVPVPPX-HWKANZROSA-N
Isomeric SMILES COC(=O)/C=C/C1=CC(=C(C=C1)O)O
SMILES COC(=O)C=CC1=CC(=C(C=C1)O)O
Canonical SMILES COC(=O)C=CC1=CC(=C(C=C1)O)O
Description Methyl caffeate is an alkyl caffeate ester formed by the formal condensation of caffeic acid with methyl alcohol. It is an alkyl caffeate ester and a methyl ester.
Synonyms (E)-3-(3,4-Dihydroxyphenyl)propenoic Acid Methyl Ester;
PubChem Compound 689075
Last Modified Nov 11 2021
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